Cas no 1692435-77-0 (2-methyl-2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid)

• Product Name: 2-methyl-2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid
• CAS No: 1692435-77-0
• MF: C₈H₈F₃NO₂S
• MW: 239.214831352234
• CID: 5702469
• PubChem ID: 106784040
• Update Time: 2025-05-26

2-methyl-2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1692435-77-0
• 2-Methyl-2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]propanoicacid
• EN300-1137958
• 2-Methyl-2-[2-(trifluoromethyl)-1,3-thiazol-5-yl]propanoic acid
• 2-methyl-2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid

• Inchi： 1S/C8H8F3NO2S/c1-7(2,6(13)14)4-3-12-5(15-4)8(9,10)11/h3H,1-2H3,(H,13,14)
• InChI Key： STWSWCWVZPDQEB-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NC=C1C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 239.02278416g/mol
• Monoisotopic Mass: 239.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-methyl-2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid

Introduction to 2-methyl-2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid (CAS No. 1692435-77-0) and Its Emerging Applications in Chemical Biology

The compound 2-methyl-2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid, identified by the CAS number 1692435-77-0, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, characterized by a trifluoromethyl group and a thiazole core, make it a compelling candidate for further exploration in drug discovery and molecular interactions.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated heterocycles in designing novel therapeutic agents. The trifluoromethyl moiety, in particular, is renowned for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of small molecules. When incorporated into a scaffold like the thiazole ring—a well-documented pharmacophore in many bioactive compounds—this combination can yield derivatives with enhanced biological activity.

The structural motif of 2-methyl-2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid suggests potential applications in inhibiting enzymes or binding to biological targets that exhibit high selectivity. For instance, thiazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The presence of the trifluoromethyl group may further enhance these effects by improving lipophilicity and reducing susceptibility to metabolic degradation.

In the context of contemporary research, this compound has garnered attention for its potential role in developing next-generation inhibitors targeting key enzymes involved in metabolic pathways. Studies have demonstrated that fluorinated thiazoles can act as potent scaffolds for modulating enzyme activity, particularly in pathways relevant to cancer and inflammatory diseases. The specific arrangement of atoms in 2-methyl-2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid could provide a unique binding profile that distinguishes it from existing inhibitors.

One notable area of investigation involves the compound's interaction with proteases and kinases—enzymes often dysregulated in pathological conditions. The thiazole core is known to engage with hydrogen bond networks and aromatic systems within protein active sites, while the trifluoromethyl group can contribute to hydrophobic interactions. This dual mechanism of action may enable the compound to exhibit high affinity and selectivity toward specific biological targets.

Furthermore, computational modeling studies have suggested that modifications around the methyl and propanoic acid substituents could fine-tune pharmacokinetic profiles. These studies are crucial for optimizing lead compounds into viable drug candidates, as they provide insights into how structural changes influence solubility, permeability, and overall bioavailability.

The synthesis of 2-methyl-2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid presents an intriguing challenge due to the complexity of its fluorinated side chain. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are being employed to achieve high yields and purity. These synthetic strategies not only enhance production efficiency but also open avenues for diversifying the compound library for further screening.

In conclusion, 2-methyl-2-2-(trifluoromethyl)-1,3-thiazol-5-ylpropanoic acid (CAS No. 1692435-77-0) stands as a promising entity in chemical biology research. Its unique structural attributes—particularly the combination of a thiazole core with a trifluoromethyl group—position it as a valuable tool for developing innovative therapeutic strategies. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound is poised to make significant contributions to drug discovery efforts worldwide.